Cas no 16352-00-4 (Benzenesulfonamide, 4-amino-N-(4-chloro-1-phthalazinyl)-)

• Product Name: Benzenesulfonamide, 4-amino-N-(4-chloro-1-phthalazinyl)-
• CAS No: 16352-00-4
• MF: C₁₄H₁₁ClN₄O₂S
• MW: 334.780740022659
• CID: 1345200
• PubChem ID: 71353811
• Update Time: 2025-04-20

Benzenesulfonamide, 4-amino-N-(4-chloro-1-phthalazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(4-chlorophthalazin-1-yl)benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(4-chloro-1-phthalazinyl)-
• DTXSID50778525
• 4-Amino-N-(4-chlorophthalazin-1-yl)benzene-1-sulfonamide
• 16352-00-4

• Inchi： 1S/C14H11ClN4O2S/c15-13-11-3-1-2-4-12(11)14(18-17-13)19-22(20,21)10-7-5-9(16)6-8-10/h1-8H,16H2,(H,18,19)
• InChI Key： SDEJTVYIXIAAEW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 334.02933
• Monoisotopic Mass: 334.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.97